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Compound of Interest

Compound Name: Z-Val-otfa

CAS No.: 203640-52-2

Cat. No.: B1426037

Get Quote

Executive Summary & Technical Definition
Z-Val-otfa (Z-L-Valine 2,2,2-trifluoroethyl ester; CAS: 203640-52-2) represents a specialized

class of "activated esters" utilized in peptide synthesis and mechanistic enzymology. Unlike

standard alkyl esters, the electron-withdrawing trifluoroethyl (Tfe) group activates the carbonyl

carbon, making it susceptible to nucleophilic attack by amines (peptide coupling) or active-site

serine/cysteine residues (protease kinetics).

This guide focuses on the spectroscopic characterization of Z-Val-otfa and the transient acyl-

enzyme intermediates formed during its hydrolysis or aminolysis. By leveraging the unique

fluorine signature and carbonyl shift, researchers can map reaction coordinates with higher

precision than traditional colorimetric methods.

Chemical Identity[1]
Systematic Name: 2,2,2-trifluoroethyl (2S)-3-methyl-2-

(phenylmethoxycarbonylamino)butanoate

Abbreviation: Z-Val-otfa (or Z-Val-OTfe)
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Role: Fluorogenic substrate (NMR), Activated synthon.

Key Feature: The

leaving group serves as a sensitive

NMR probe.

Comparative Analysis: Z-Val-otfa vs. Alternatives
In the context of kinetic profiling and intermediate trapping, Z-Val-otfa competes with p-

nitrophenyl (ONp) and succinimidyl (OSu) esters.

Feature
Z-Val-otfa

(Trifluoroethyl)
Z-Val-ONp (p-
Nitrophenyl)

Z-Val-OSu

(Succinimidyl)

Primary Detection NMR (High

Specificity)
UV-Vis (400-410 nm) IR / HPLC

Reactivity Moderate (Tunable)
High (Often too fast

for stopped-flow)
Moderate to High

Intermediate Stability
Allows accumulation

of Acyl-Enzyme
Rapid hydrolysis

Stable, isolation

possible

Leaving Group Trifluoroethanol (TFE) p-Nitrophenol N-Hydroxysuccinimide

Interference
Minimal (Biological

background is F-free)

High (Colored

compounds interfere)
Minimal

Best Use Case

Mechanistic NMR

studies, Pre-steady

state kinetics

Routine activity

assays

Synthetic peptide

coupling

Expert Insight: Choose Z-Val-otfa when you need to distinguish between the formation of the

intermediate (acylation) and its breakdown (deacylation) in real-time using NMR, without the

optical interference common in UV-based assays.

Spectroscopic Methodologies
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A. NMR Spectroscopy (The Gold Standard)
The trifluoroethyl group provides a distinct singlet or triplet (depending on proton decoupling)

that shifts significantly upon cleavage.

Substrate Signal (Ester):

to

ppm (varies by solvent).

Product Signal (Free TFE):

to

ppm.

Mechanism: As the enzyme attacks Z-Val-otfa, the ester bond breaks, releasing free

trifluoroethanol (TFE). The appearance of the TFE signal correlates directly to the acylation

rate (

).

B. FTIR Spectroscopy (Carbonyl Analysis)
Infrared spectroscopy distinguishes the activated ester from the stable peptide bond or acid

product.

Z-Val-otfa (Activated Ester):

. The fluorine induction shifts this band to a higher frequency compared to standard alkyl
esters (

).

Acyl-Enzyme Intermediate:

(perturbed ester).

Product (Carboxylate/Amide):
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.

C. Stopped-Flow Kinetics (Pre-Steady State)
While Z-Val-otfa lacks a strong chromophore change compared to ONp esters, the "Burst

Phase" of product release can be monitored if coupled with a pH indicator (proton release) or

by quenching rapid-mix experiments for HPLC/MS analysis.

Experimental Protocols
Protocol 1: NMR Kinetic Assay
Objective: Monitor the hydrolysis of Z-Val-otfa by a serine protease (e.g., Subtilisin) to

determine the acylation rate constant.

Reagents:

Z-Val-otfa (10-50 mM stock in

-Acetonitrile).

Enzyme solution (buffered in

, pH 7.5).

Internal Standard: Trifluoroacetic acid (TFA) or Fluorobenzene (capillary insert).

Workflow:

Baseline: Acquire a spectrum of Z-Val-otfa (0.5 mL) in buffer/solvent mix to establish the

substrate chemical shift (

).

Initiation: Inject Enzyme solution directly into the NMR tube.

Acquisition: Set up a pseudo-2D array (kinetic loop) acquiring

scans every 30–60 seconds.
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Analysis: Integrate the decaying substrate peak (

) and the growing product peak (

).

Calculation: Plot

vs. time to obtain

.

Protocol 2: Trapping the Acyl-Enzyme Intermediate
Objective: Isolate or identify the transient Z-Val-Enzyme species.

Workflow:

Mix: Combine Z-Val-otfa (excess) with Enzyme at

(low temperature slows deacylation).

Quench: At

(e.g., 100 ms to 2 sec), quench with 1% Formic Acid.

Analysis (LC-MS): Inject onto a C18 column. Look for the mass shift:

.

Note: The "otfa" group (TFE) is lost; the mass addition corresponds only to the Z-Val

moiety.

Mechanistic Visualization
The following diagram illustrates the reaction pathway and the spectroscopic windows for

analysis.
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Spectroscopic Windows
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(19F Signal Shift)

Z-Val-OH / Peptide
(Product)

Deacylation (k3)
(H2O/Amine attack)

19F NMR:
Shift from -74 to -77 ppm

IR:
Loss of 1780 cm-1 band

Click to download full resolution via product page

Caption: Reaction coordinate of Z-Val-otfa showing the release of TFE monitored by 19F NMR

and the transient Acyl-Enzyme.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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